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Compound of Interest

Compound Name: Terephthalic acid, lithium salt

CAS No.: 28313-49-7

Cat. No.: B12657805

Get Quote

Executive Summary
Dilithium terephthalate (Li₂TP) represents a class of "green" organic electrode materials that

operate via the reversible insertion of lithium ions into the aromatic carboxylate framework.

Unlike inorganic intercalation compounds (e.g., graphite, LCO), Li₂TP relies on the redox

activity of the conjugated dicarboxylate functionality.

For researchers in drug development and solid-state chemistry, Li₂TP serves as a model

system for understanding ionic mobility in organic salts and the polymorphism of anhydrous

pharmaceutical-like phases. Its structural stability during lithiation (two-electron transfer at ~0.8

V vs. Li⁺/Li) is directly governed by its crystal lattice parameters and packing motif.

Crystallographic Profile
The following data represents the definitive structural solution for the anhydrous phase of Li₂TP,

determined via ab initio solution from synchrotron powder diffraction data.

Table 1: Crystal Lattice Parameters
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Parameter Value Uncertainty Unit

Crystal System Monoclinic - -

Space Group - Hermann-Mauguin

(Length) 8.35921 ± 0.00005 Å

(Length) 5.13208 ± 0.00002 Å

(Length) 8.48490 ± 0.00005 Å

(Angle) 90 - Degrees (°)

(Angle) 93.155 ± 0.004 Degrees (°)

(Angle) 90 - Degrees (°)

Volume (

)
363.45 ± 0.003 Å³

Formula Units (

)
2 - -

Calculated Density 1.626 - g/cm³

Note on Polymorphism: Hydrated forms (e.g., Li₂TP·H₂O) exhibit significantly different lattice

parameters. The data above applies strictly to the anhydrous phase obtained after thermal

treatment >200°C.

Structural Analysis & Mechanism
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Coordination Geometry
In the

structure, the lithium ions are tetrahedrally coordinated by oxygen atoms from the carboxylate
groups. This tetrahedral coordination is crucial for ionic conductivity, as it typically presents a
lower activation energy barrier for Li-ion hopping compared to octahedral sites found in many
inorganic oxides.

Molecular Packing
The terephthalate anions adopt a packing arrangement resembling the

-packing of aromatic hydrocarbons.

Layering: The organic moieties form layers separated by inorganic Li-O sheets.

Bridging: The carboxylate groups act as bridges between lithium centers, creating a 3D

network that maintains structural integrity during the volume expansion/contraction

associated with lithiation.

Intercalation Channels: The spacing between aromatic rings (governed by the

-axis length of ~5.13 Å) allows for the diffusion of Li⁺ ions, although the primary conduction
pathway is likely along the inorganic channels.

Experimental Protocols
To ensure the isolation of the specific polymorph described above, the following synthesis and

characterization workflow is recommended.

Protocol A: Synthesis of Anhydrous Li₂TP
Objective: Synthesize phase-pure Li₂C₈H₄O₄ free of hydration water.

Stoichiometric Neutralization:

Dissolve Terephthalic Acid (TPA) (10 mmol, 1.66 g) in 50 mL of deionized water/ethanol

(1:1 v/v).
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Slowly add Lithium Hydroxide Monohydrate (LiOH[1]·H₂O) (20 mmol, 0.84 g) under

vigorous stirring.

Mechanism:[2] Acid-base reaction yields soluble dilithium terephthalate.

Solvent Evaporation:

Heat the solution to 80°C to evaporate the solvent until a white precipitate forms.

Critical Step: Avoid rapid crashing out to minimize defect formation.

Dehydration (Activation):

Collect the white powder via vacuum filtration.

Dry in a vacuum oven at 220°C for 12 hours.

Validation: The transition from hydrate to anhydrous occurs ~150–200°C. The high

temperature ensures complete removal of lattice water, which would otherwise alter the

space group.

Protocol B: XRD Characterization
Objective: Validate the lattice parameters against the theoretical

model.

Sample Prep: Grind the anhydrous powder in an argon-filled glovebox (material is

hygroscopic) and seal in a capillary or air-tight holder.

Measurement:

Source: Cu K

(

Å) or Mo K

.
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Range:

to

.

Step Size:

.[3]

Diagnostic Peaks (Cu K

):

Look for the (100) reflection at low angle (approx

).

Absence of broad "hump" around

confirms crystallinity.

Refinement: Perform a Rietveld refinement using the lattice parameters in Table 1 as the

starting model.

Visualizations
Diagram 1: Synthesis & Structural Logic Workflow
This diagram illustrates the pathway from raw materials to the final electrochemical property,

highlighting the critical dehydration step.
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Caption: Synthesis workflow transitioning from hydrated precursors to the electrochemically

active anhydrous P2₁/c phase.
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Diagram 2: Lattice Parameter Relationships
This diagram maps how the specific lattice dimensions influence the material's physical

properties.
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Caption: Correlation between crystallographic parameters (P2₁/c, axis lengths) and functional

material properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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